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Compound of Interest

Compound Name:
2,6-Dichloro-4,8-di(piperidin-1-

yl)pyrimido[5,4-d]pyrimidine

CAS No.: 7139-02-8

Cat. No.: B022374

Get Quote

The pyrimido[5,4-d]pyrimidine scaffold is a fused heterocyclic system composed of two

pyrimidine rings. Its structural similarity to purines has made it a nucleus of significant interest

for medicinal chemists and drug development professionals for decades. This guide provides a

comprehensive overview of the historical journey of these derivatives, from their initial

synthesis to the discovery of a wide array of pharmacological activities that continue to be

explored today. The inherent versatility of this scaffold has allowed for the development of

compounds targeting a diverse range of biological pathways, cementing its place as a

"privileged structure" in medicinal chemistry.

Early Synthetic Explorations: The Foundation of a
Versatile Scaffold
The initial explorations into the synthesis of the pyrimido[5,4-d]pyrimidine system laid the

groundwork for all subsequent drug discovery efforts. Early methods often involved the

condensation of appropriately substituted pyrimidine precursors. A common foundational

strategy involved starting with 2,4,6,8-tetrachloropyrimido[5,4-d]pyrimidine, a highly reactive

precursor that allows for sequential nucleophilic substitution. This tetra-substituted starting
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material provides four reactive sites (C2, C4, C6, and C8) that can be selectively functionalized.

Researchers found that careful control of reaction conditions, such as temperature and the

stoichiometry of nucleophiles, could direct the substitution pattern, leading to a diverse library

of derivatives[1]. This control is critical, as the substitution pattern dictates the ultimate

biological activity of the molecule.

The reactivity of the positions on the scaffold is not uniform. Nucleophilic attack is generally

favored at the C4 and C8 positions due to electronic factors within the fused ring system. This

differential reactivity allows for a strategic, stepwise synthesis where different nucleophiles can

be introduced sequentially to build molecular complexity and fine-tune pharmacological

properties[1].

A Landmark Discovery: The Emergence of
Dipyridamole
The most prominent early success story of this class of compounds is Dipyridamole, first

marketed under the brand name Persantine.[2] Its discovery marked a pivotal moment,

validating the therapeutic potential of the pyrimido[5,4-d]pyrimidine core. Dipyridamole,

chemically known as 2,2',2'',2'''-(pyrimido[5,4-d]pyrimidine-2,6-diyldinitrilo)tetraethanol

substituted with piperidin-1-yl groups at positions 4 and 8, emerged as a potent vasodilator and

antiplatelet agent[3].

Synthesis of a Key Intermediate
The synthesis of Dipyridamole hinges on the creation of a key intermediate, 2,6-dichloro-4,8-

dipiperidinopyrimido[5,4-d]pyrimidine[4][5][6]. Modern synthetic approaches have been refined

to improve yield and purity, avoiding the side reactions common in earlier methods[5][7].

A representative synthetic protocol for this intermediate is detailed below:

Experimental Protocol: Synthesis of 2,6-dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine[4][5]

[7]

Objective: To synthesize the key intermediate for Dipyridamole production from a

perchlorinated pyrimido[5,4-d]pyrimidine precursor.

Materials:
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Perchloropyrimido[5,4-d]pyrimidine

Piperidine

Copper(I) iodide (CuI)

Caesium carbonate (Cs2CO3)

Nitrobenzene

Petroleum ether (PE)

Dichloromethane (DCM)

Methodology:

To a 250 mL two-necked flask, add perchloropyrimido[5,4-d]pyrimidine (13.1 g, 48.9 mmol),

piperidine, CuI (0.28 g, 1.5 mmol), and Cs2CO3 (16.0 g, 48.9 mmol).

Add 100 mL of nitrobenzene as the reaction solvent.

Heat the reaction mixture to 180°C for 16 hours under a nitrogen atmosphere to ensure an

inert environment.

After the reaction is complete, remove the nitrobenzene solvent by distillation under reduced

pressure.

Purify the resulting solid product by column chromatography using a solvent mixture of

petroleum ether (PE) and dichloromethane (DCM) in a 6:1 (v/v) ratio.

The process yields the solid product, 2,6-dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine.

This intermediate is then further reacted with diethanolamine to displace the remaining chlorine

atoms at the C2 and C6 positions, yielding the final Dipyridamole molecule.

2,4,6,8-Tetrachloro-
pyrimido[5,4-d]pyrimidine

Piperidine
(Nucleophilic Substitution at C4 & C8)

Step 1 2,6-Dichloro-4,8-dipiperidino-
pyrimido[5,4-d]pyrimidine

Diethanolamine
(Nucleophilic Substitution at C2 & C6)

Step 2 Dipyridamole
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Caption: Simplified synthetic pathway for Dipyridamole.

Unraveling the Mechanism of Action: Dipyridamole's
Dual Effect
Dipyridamole's therapeutic effects as an antiplatelet and vasodilator stem from a dual

mechanism of action that elevates intracellular levels of cyclic adenosine monophosphate

(cAMP) and cyclic guanosine monophosphate (cGMP)[2][8][9].

Phosphodiesterase (PDE) Inhibition: Dipyridamole inhibits phosphodiesterase enzymes,

which are responsible for the degradation of cAMP and cGMP. By blocking these enzymes, it

prevents the breakdown of these crucial second messengers, leading to their accumulation

within platelets and vascular smooth muscle cells[2][8].

Inhibition of Adenosine Reuptake: The drug also blocks the cellular reuptake of adenosine

into platelets, red blood cells, and endothelial cells[2][8]. This increases the extracellular

concentration of adenosine, which then activates cell surface adenosine receptors, further

stimulating the production of cAMP[8].

The resulting increase in intracellular cAMP inhibits platelet aggregation and promotes the

relaxation of arteriolar smooth muscle, leading to vasodilation[9][10].
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Caption: Dipyridamole's dual mechanism of action on signaling pathways.[8]

Expanding Horizons: New Biological Activities
While Dipyridamole remains the most well-known derivative, research has uncovered a broad

spectrum of other biological activities associated with the pyrimido[5,4-d]pyrimidine scaffold.

This demonstrates the immense versatility of the core structure.
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Biological Activity Target/Mechanism Key Findings

Anticancer CDK2 Inhibition, BTK Inhibition

Certain derivatives show

potent inhibition of cyclin-

dependent kinase 2 (CDK2)

and Bruton's tyrosine kinase

(BTK), key regulators of the

cell cycle and B-cell signaling,

respectively.[11][12] Some

compounds exhibit anti-

proliferative effects against

various cancer cell lines.

Antiviral
Inhibition of NAK family

kinases

Derivatives have shown broad-

spectrum antiviral activity by

inhibiting kinases like AAK1

and GAK, which are involved

in the early stages of the viral

cycle.[13]

Antiparasitic
Antitrypanosomal &

Antileishmanial

Novel derivatives have been

synthesized that show low

micromolar activity against

Trypanosoma brucei and

Leishmania infantum, the

parasites responsible for

sleeping sickness and

leishmaniasis.[14][15][16] This

represents a new therapeutic

avenue for these neglected

tropical diseases.[14][15][16]

Antidiabetic GPR119 Agonism Optimized analogues have

been developed as highly

potent agonists of G-protein

coupled receptor 119

(GPR119), a target for type 2

diabetes, showing significant
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glucose-lowering effects in

animal models.[17]

Other Activities
Anti-inflammatory,

Antimicrobial, Diuretic

Reviews of the scaffold have

highlighted a diverse range of

other potential applications,

including anti-inflammatory,

antimicrobial, and diuretic

effects, depending on the

specific substitutions made to

the core ring system.[18][19]

[20]

This expansion into new therapeutic areas underscores the ongoing importance of the

pyrimido[5,4-d]pyrimidine nucleus in modern drug discovery programs. The ability to modify the

core at multiple positions allows for the generation of large, diverse chemical libraries for

screening against new biological targets.

Conclusion
The history of pyrimido[5,4-d]pyrimidine derivatives is a compelling narrative of chemical

innovation and pharmacological discovery. From the foundational synthetic work that first

constructed the fused ring system to the landmark development of Dipyridamole, this scaffold

has proven its therapeutic value. The journey continues as modern synthetic methods enable

the creation of novel derivatives with potent and selective activities against a growing list of

targets, including cancer, infectious diseases, and metabolic disorders. For researchers and

drug development professionals, the pyrimido[5,4-d]pyrimidine core remains a fertile ground for

the discovery of next-generation therapeutics.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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